Cas no 105784-83-6 (2',3'-Dideoxy-5-iodouridine)

• Product Name: 2',3'-Dideoxy-5-iodouridine
• CAS No: 105784-83-6
• Molecular Formula: C₉H₁₁IN₂O₄
• Molecular Weight: 338.0991
• MDL: MFCD00074877
• CID: 199339
• PubChem ID: 24859698

2',3'-Dideoxy-5-iodouridine Properties

Names and Identifiers

• Uridine,2',3'-dideoxy-5-iodo-
• 1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidine-2,4-dione
• 2' 3'-DIDEOXY-5-IODOURIDINE
• 2′,3′-Dideoxy-5-iodouridine
• 5-I-ddU
• 5-I-ddU HR-010507
• 5-Iodo-2',3'-dideoxyuridine
• Uridine,2',3'-dideoxy-5-iodo
• 2',3'-Dideoxy-5-iodouridine
• Uridine, 2',3'-dideoxy-5-iodo-
• 1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidine-2,4(1H,3H)-dione
• dideoxy-5-iodouridine
• BIDD:GT0256
• 5-iodo-2', 3'-dideoxyuridine
• 1-[(2R,5S)-5-(hy
• PD158386
• 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-iodo-pyrimidine-2,4-dione
• CS-16577
• CHEMBL2112135
• CS-0100713
• W-200744
• DTXSID00147343
• D72098
• 105784-83-6
• OBGFSDPYSQAECJ-CAHLUQPWSA-N
• HY-W048476
• 2',3'-Dideoxy-5-iodouridine, >=97.0% (HPLC)
• AC-32187
• SCHEMBL2043148
• 2',3'-Dideoxy-5-iodouridine, 97%
• MFCD00074877
• AKOS015913032
• DB-227050

• MDL： MFCD00074877
• InChIKey： OBGFSDPYSQAECJ-CAHLUQPWSA-N
• Inchi： 1S/C9H11IN2O4/c10-6-3-12(9(15)11-8(6)14)7-2-1-5(4-13)16-7/h3,5,7,13H,1-2,4H2,(H,11,14,15)/t5-,7+/m0/s1
• SMILES： IC1C(N([H])C(N(C=1[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])O[H])O1)=O)=O

Computed Properties

• Exact Mass: 337.97600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 337.97635g/mol
• Heavy Atom Count: 16
• Complexity: 357
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 78.9

Experimental Properties

• LogP: -0.18890
• PSA: 84.32000
• Melting Point: 176 °C (dec.) (lit.)
• Color/Form: powder
• Solubility: Not determined

2',3'-Dideoxy-5-iodouridine Security Information

• WGK Germany：3
• Safety Term：Safety Statements 22-24/25WGK Germany 3F 8-9
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C
• FLUKA BRAND F CODES：8-9

2',3'-Dideoxy-5-iodouridine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%